4-(4-Butylsulfonylpiperazin-1-yl)aniline
Overview
Description
Molecular Structure Analysis
The molecular structure of “4-(4-Butylsulfonylpiperazin-1-yl)aniline” consists of 14 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, 2 oxygen atoms, and 1 sulfur atom .Chemical Reactions Analysis
While specific chemical reactions involving “4-(4-Butylsulfonylpiperazin-1-yl)aniline” are not available, anilines are known to participate in various reactions such as acylhydrazone formation and exchange .Scientific Research Applications
Agrochemical Applications
“4-(4-Butylsulfonylpiperazin-1-yl)aniline” is an important organic intermediate used in the agrochemical field . It can be used to synthesize various agrochemicals, including pesticides, herbicides, and fungicides.
Pharmaceutical Applications
This compound also plays a significant role in the pharmaceutical industry . It can be used as an intermediate in the synthesis of various pharmaceutical drugs.
Dyestuff Applications
In the dyestuff field, “4-(4-Butylsulfonylpiperazin-1-yl)aniline” is used as an intermediate . It can be used in the production of various dyes and pigments.
Antimicrobial Activity
A series of novel compounds synthesized using “4-(4-Butylsulfonylpiperazin-1-yl)aniline” have shown significant antibacterial and antifungal activity . These compounds were tested against various organisms and showed promising results.
Antipsychotic Agents
N-aryl and N-alkyl piperazine derivatives, which can be synthesized using “4-(4-Butylsulfonylpiperazin-1-yl)aniline”, have been reported as potent antipsychotic agents .
Antifungal Agents
Compounds synthesized using “4-(4-Butylsulfonylpiperazin-1-yl)aniline” have shown significant antifungal activities . They were tested against various fungal organisms and showed promising results.
Safety and Hazards
Future Directions
While specific future directions for “4-(4-Butylsulfonylpiperazin-1-yl)aniline” are not available, there have been recent advances in the applications of substituted polyanilines in diverse fields such as sensors, electrochromic display devices, solar cells, supercapacitors, batteries, semiconductors, anticorrosion materials, and a variety of biological applications .
properties
IUPAC Name |
4-(4-butylsulfonylpiperazin-1-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23N3O2S/c1-2-3-12-20(18,19)17-10-8-16(9-11-17)14-6-4-13(15)5-7-14/h4-7H,2-3,8-12,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPUQXIUJHMLMQD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCS(=O)(=O)N1CCN(CC1)C2=CC=C(C=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.42 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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